Cas no 2228777-30-6 (O-{2-4-(morpholin-4-yl)phenylpropyl}hydroxylamine)

• Product Name: O-{2-4-(morpholin-4-yl)phenylpropyl}hydroxylamine
• CAS No: 2228777-30-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6494068
• PubChem ID: 165611141
• Update Time: 2025-05-20

O-{2-4-(morpholin-4-yl)phenylpropyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-4-(morpholin-4-yl)phenylpropyl}hydroxylamine
• 2228777-30-6
• O-{2-[4-(morpholin-4-yl)phenyl]propyl}hydroxylamine
• EN300-1757369

• Inchi： 1S/C13H20N2O2/c1-11(10-17-14)12-2-4-13(5-3-12)15-6-8-16-9-7-15/h2-5,11H,6-10,14H2,1H3
• InChI Key： ZQKGKFNKCYKNPJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(C)CON)CC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.7Ų

Additional information on O-{2-4-(morpholin-4-yl)phenylpropyl}hydroxylamine

O-{2-4-(Morpholin-4-yl)phenylpropyl}hydroxylamine: A Comprehensive Overview

The compound O-{2-4-(morpholin-4-yl)phenylpropyl}hydroxylamine (CAS No. 2228777-30-6) is a fascinating molecule with significant potential in various chemical and biological applications. This compound is characterized by its unique structure, which combines a hydroxylamine group with a morpholine-substituted phenylpropyl chain. The morpholine ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further research and development.

Recent studies have highlighted the importance of hydroxylamine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the morpholine group in this compound adds a layer of complexity, enabling interactions with biological systems that could be exploited for therapeutic purposes. For instance, researchers have explored the use of similar compounds in the modulation of enzyme activity, suggesting potential applications in drug discovery.

The synthesis of O-{2-4-(morpholin-4-yl)phenylpropyl}hydroxylamine involves a multi-step process that typically begins with the preparation of the morpholine-substituted phenol derivative. This is followed by alkylation to introduce the propargyl group, which is subsequently converted into the hydroxylamine moiety through a series of functional group transformations. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

One of the most promising aspects of this compound lies in its ability to participate in various chemical reactions. For example, the hydroxylamine group can act as a nucleophile in substitution reactions, while the aromatic ring provides opportunities for further functionalization. These properties make it an ideal candidate for exploring new synthetic pathways and developing novel materials with tailored properties.

From an analytical standpoint, the characterization of O-{2-4-(morpholin-4-yl)phenylpropyl}hydroxylamine has been achieved using advanced techniques such as NMR spectroscopy and mass spectrometry. These methods have provided critical insights into its molecular structure and stability under different conditions. Additionally, computational studies have been conducted to predict its behavior in various chemical environments, further enhancing our understanding of its properties.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, its ability to interact with biological targets makes it a valuable lead compound for drug design. In materials science, its unique electronic properties could be harnessed for the development of advanced polymers or sensors. Furthermore, recent research has explored its role in catalysis, where it has demonstrated remarkable efficiency in certain reaction systems.

Looking ahead, the continued investigation of O-{2-4-(morpholin-4-yl)phenylpropyl}hydroxylamine is expected to yield even more exciting discoveries. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a significant role in driving innovation across multiple disciplines.